Cas no 1378837-12-7 (4-amino-1H-pyrazolo3,4-dpyrimidine-3-carboxylic acid)

• Product Name: 4-amino-1H-pyrazolo3,4-dpyrimidine-3-carboxylic acid
• CAS No: 1378837-12-7
• MF: C₆H₅N₅O₂
• MW: 179.136199712753
• MDL: MFCD20647799
• CID: 5607075
• PubChem ID: 89382106
• Update Time: 2025-10-28

4-amino-1H-pyrazolo3,4-dpyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1H-pyrazolo[3,4-d]pyrimidine-3-carboxylic acid
• EN300-8139527
• 1378837-12-7
• SCHEMBL14617828
• 4-amino-1H-pyrazolo3,4-dpyrimidine-3-carboxylic acid

• MDL： MFCD20647799
• Inchi： 1S/C6H5N5O2/c7-4-2-3(6(12)13)10-11-5(2)9-1-8-4/h1H,(H,12,13)(H3,7,8,9,10,11)
• InChI Key： GSMKCZLGMLOTBO-UHFFFAOYSA-N
• SMILES： C1=NC(N)=C2C(C(O)=O)=NNC2=N1

Computed Properties

• Exact Mass: 179.04432442g/mol
• Monoisotopic Mass: 179.04432442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.859±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 614.9±50.0 °C(Predicted)
• pka: 0.08±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 4-amino-1H-pyrazolo3,4-dpyrimidine-3-carboxylic acid

Recent Advances in the Study of 4-amino-1H-pyrazolo[3,4-d]pyrimidine-3-carboxylic acid (CAS: 1378837-12-7)

The compound 4-amino-1H-pyrazolo[3,4-d]pyrimidine-3-carboxylic acid (CAS: 1378837-12-7) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel kinase inhibitors, particularly those targeting cancer and inflammatory diseases. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential clinical applications.

One of the most notable advancements in the study of 4-amino-1H-pyrazolo[3,4-d]pyrimidine-3-carboxylic acid is its incorporation into the design of selective Janus kinase (JAK) inhibitors. JAKs play a critical role in cytokine signaling pathways, and their dysregulation is implicated in various autoimmune disorders and hematologic malignancies. Researchers have successfully utilized this compound as a scaffold to develop potent JAK2 and JAK3 inhibitors, demonstrating promising results in preclinical models of rheumatoid arthritis and myeloproliferative neoplasms. The compound's unique pyrazolopyrimidine core facilitates optimal binding interactions with the ATP-binding site of JAKs, enhancing both selectivity and efficacy.

In addition to its applications in kinase inhibition, 4-amino-1H-pyrazolo[3,4-d]pyrimidine-3-carboxylic acid has been investigated for its potential as a building block in the synthesis of antiviral agents. Recent studies have explored its derivatives as inhibitors of viral polymerases, particularly in the context of RNA viruses such as SARS-CoV-2 and influenza. The compound's ability to mimic natural nucleobases allows it to interfere with viral replication, making it a valuable candidate for further drug development. Computational docking studies have further elucidated its binding modes, providing insights for structure-activity relationship (SAR) optimization.

The synthetic accessibility of 4-amino-1H-pyrazolo[3,4-d]pyrimidine-3-carboxylic acid has also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular emphasis on green chemistry principles. For instance, microwave-assisted synthesis and catalytic methods have been employed to reduce reaction times and minimize waste generation. These advancements not only enhance the scalability of production but also align with the growing demand for sustainable pharmaceutical manufacturing practices.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on 4-amino-1H-pyrazolo[3,4-d]pyrimidine-3-carboxylic acid. Issues such as bioavailability, metabolic stability, and off-target effects necessitate further optimization. Ongoing research is addressing these limitations through medicinal chemistry strategies, including prodrug approaches and formulation technologies. Collaborative efforts between academia and industry are expected to accelerate the progression of these compounds into clinical trials.

In conclusion, 4-amino-1H-pyrazolo[3,4-d]pyrimidine-3-carboxylic acid (CAS: 1378837-12-7) represents a promising scaffold for the development of next-generation therapeutics. Its applications in kinase inhibition and antiviral therapy underscore its versatility, while advancements in synthetic methodologies enhance its feasibility for large-scale production. Future research should focus on overcoming translational hurdles to fully realize its therapeutic potential. This compound continues to be a valuable asset in the toolkit of medicinal chemists and drug developers.